Cas no 1806513-16-5 (2-Bromo-3-(1-bromo-2-oxopropyl)benzoyl chloride)

• Product Name: 2-Bromo-3-(1-bromo-2-oxopropyl)benzoyl chloride
• CAS No: 1806513-16-5
• MF: C₁₀H₇Br₂ClO₂
• MW: 354.422380685806
• CID: 4970818
• Update Time: 2025-11-06

2-Bromo-3-(1-bromo-2-oxopropyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(1-bromo-2-oxopropyl)benzoyl chloride

• Inchi： 1S/C10H7Br2ClO2/c1-5(14)8(11)6-3-2-4-7(9(6)12)10(13)15/h2-4,8H,1H3
• InChI Key： QLOXFVAJKROQIV-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC=C(C(=O)Cl)C=1Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 270
• XLogP3: 3.6
• Topological Polar Surface Area: 34.1

Additional information on 2-Bromo-3-(1-bromo-2-oxopropyl)benzoyl chloride

Comprehensive Overview of 2-Bromo-3-(1-bromo-2-oxopropyl)benzoyl chloride (CAS No. 1806513-16-5)

2-Bromo-3-(1-bromo-2-oxopropyl)benzoyl chloride (CAS No. 1806513-16-5) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of benzoyl chloride derivatives, which are widely utilized as intermediates in the synthesis of various active ingredients. The presence of bromine and carbonyl functional groups in its structure makes it a versatile building block for constructing complex molecules.

In recent years, the demand for halogenated aromatic compounds like 2-Bromo-3-(1-bromo-2-oxopropyl)benzoyl chloride has surged due to their applications in drug discovery and material science. Researchers are particularly interested in its potential as a precursor for heterocyclic compounds, which are pivotal in developing new therapeutics. The compound's unique reactivity profile allows for selective modifications, enabling the creation of tailored molecules for specific industrial or academic purposes.

One of the most frequently searched topics related to this compound is its synthetic pathway. The synthesis of 2-Bromo-3-(1-bromo-2-oxopropyl)benzoyl chloride typically involves multi-step reactions, starting from readily available aromatic precursors. Advanced techniques such as catalytic bromination and Friedel-Crafts acylation are often employed to achieve high yields and purity. These methods align with the growing trend of green chemistry, as researchers seek to minimize waste and improve efficiency.

The compound's physicochemical properties are another area of interest. With a molecular weight of approximately 320.45 g/mol, 2-Bromo-3-(1-bromo-2-oxopropyl)benzoyl chloride exhibits moderate solubility in organic solvents like dichloromethane and tetrahydrofuran. Its stability under controlled conditions makes it suitable for long-term storage, a critical factor for laboratories and manufacturing facilities. These characteristics are often highlighted in material safety data sheets (MSDS), which are frequently accessed by professionals handling the compound.

In the context of pharmaceutical applications, 2-Bromo-3-(1-bromo-2-oxopropyl)benzoyl chloride serves as a key intermediate in the synthesis of biologically active molecules. For instance, it has been explored in the development of kinase inhibitors, a class of drugs targeting various cancers and inflammatory diseases. The compound's ability to introduce electrophilic sites into molecular frameworks is invaluable for medicinal chemists designing next-generation therapeutics.

Another trending topic is the compound's role in agrochemical innovation. As the global population grows, the need for efficient crop protection solutions has intensified. 2-Bromo-3-(1-bromo-2-oxopropyl)benzoyl chloride contributes to the synthesis of novel pesticides and herbicides, offering enhanced efficacy and environmental compatibility. Its structural features enable the creation of compounds with targeted action, reducing unintended ecological impacts.

From a regulatory perspective, 2-Bromo-3-(1-bromo-2-oxopropyl)benzoyl chloride is subject to standard laboratory safety protocols. Proper handling, including the use of personal protective equipment (PPE) and adequate ventilation, is essential to ensure safe usage. These precautions align with broader industry trends emphasizing occupational health and safety, a topic frequently discussed in scientific forums and regulatory guidelines.

The compound's market dynamics also reflect its growing importance. With increasing R&D investments in life sciences and specialty chemicals, the demand for high-purity 2-Bromo-3-(1-bromo-2-oxopropyl)benzoyl chloride is expected to rise. Suppliers and manufacturers are focusing on scalable production methods to meet this demand while maintaining stringent quality standards. This trend is particularly relevant in regions with robust pharmaceutical and agrochemical sectors, such as North America, Europe, and Asia-Pacific.

In conclusion, 2-Bromo-3-(1-bromo-2-oxopropyl)benzoyl chloride (CAS No. 1806513-16-5) is a compound of significant scientific and industrial relevance. Its applications span multiple domains, from drug development to crop protection, driven by its unique chemical properties. As research continues to uncover new possibilities, this compound is poised to remain a focal point in advanced chemical synthesis and innovation.